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Compound of Interest

Compound Name: Linalool-d5

Cat. No.: B15557794

Get Quote

For researchers, scientists, and drug development professionals, the use of stable isotope-

labeled internal standards is paramount for achieving accurate and reliable quantitative

analytical data. This guide provides an in-depth overview of commercially available Linalool-
d5, a deuterated analog of the terpene alcohol linalool, widely used as an internal standard in

mass spectrometry-based analyses.

This document details the specifications of commercially available Linalool-d5 standards,

provides comprehensive experimental protocols for its use in Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

and illustrates key analytical workflows and biological pathways.

Commercially Available Linalool-d5 Standards
The selection of a high-quality Linalool-d5 standard is critical for the accuracy of quantitative

studies. Key parameters to consider are chemical and isotopic purity. The following table

summarizes the specifications of Linalool-d5 standards available from various commercial

suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15557794#bc-rfq
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Number

CAS
Number

Molecular
Formula

Chemical
Purity

Isotopic
Purity

BOC

Sciences
BLP-008817 159592-39-9 C10H13D5O

Information

not readily

available

Information

not readily

available

Alfa

Chemistry

ACM1595923

99
159592-39-9 C10H13D5O ≥95%

Information

not readily

available

HPC

Standards
684201 159592-39-9 C10H13D5O

Information

not readily

available

Information

not readily

available

MedChemEx

press
HY-152052S 159592-39-9 C10H13D5O ≥99.0%

Information

not readily

available

LGC

Standards

(TRC)

L465952 159592-39-9 C10H13D5O

Information

not readily

available

Information

not readily

available

Experimental Protocols for Linalool Quantification
using Linalool-d5
The use of a deuterated internal standard like Linalool-d5 is the gold standard for precise and

accurate quantification as it effectively corrects for variations during sample preparation and

instrumental analysis.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a robust technique for the analysis of volatile compounds like linalool. The following

is a general protocol that can be adapted for various sample matrices.

1. Sample Preparation:
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Standard Solution Preparation: Prepare stock solutions of non-labeled linalool and Linalool-
d5 in a high-purity solvent such as methanol or ethanol.

Calibration Standards: Create a series of calibration standards by serially diluting the linalool

stock solution to cover the desired concentration range. Each calibration standard must be

fortified with a constant and known concentration of the Linalool-d5 internal standard.

Sample Extraction: The extraction method will depend on the sample matrix.

Essential Oils: Accurately weigh a known amount of the essential oil, add a precise

amount of the Linalool-d5 internal standard solution, and dilute with a suitable solvent

(e.g., hexane or methanol).

Plant Material: Homogenize a known weight of the plant material in a solvent containing

the Linalool-d5 internal standard. The mixture can then be sonicated and centrifuged to

separate the extract.

Beverages: Perform liquid-liquid extraction or solid-phase extraction (SPE) to isolate and

concentrate linalool. The Linalool-d5 internal standard should be added prior to

extraction.

Final Sample Preparation: Mix an aliquot of the sample extract with the internal standard

solution before GC-MS analysis.[2]

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: A system equipped with a mass selective detector (MSD).

Column: A non-polar or medium-polar capillary column (e.g., DB-5ms, HP-5ms) is typically

suitable for terpene separation.

Injector: Split/splitless injector, often operated in splitless mode for trace analysis.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A typical program starts at a low temperature (e.g., 60°C), holds

for a few minutes, and then ramps up to a higher temperature (e.g., 240°C) to ensure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/product/b15557794/docs?utm_src=pdf-body#a-technical-guide-to-commercially-available-linalool-d5-standards-for-researchers
https://www.benchchem.com/pdf/Quantitative_Analysis_of_Linalool_A_Comparative_Guide_to_Internal_Standard_Based_Detection.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


separation of analytes.[2]

Mass Spectrometer: Can be operated in full scan mode for qualitative analysis or, more

commonly for quantification, in selected ion monitoring (SIM) mode to enhance sensitivity

and selectivity by monitoring specific ions for both linalool and Linalool-d5.[2]

3. Data Analysis:

Quantification is based on the ratio of the peak area of the analyte (linalool) to the peak area

of the internal standard (Linalool-d5).

A calibration curve is constructed by plotting the peak area ratios of the calibration standards

against their corresponding concentrations.

The concentration of linalool in unknown samples is then determined by interpolating their

peak area ratios from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol
LC-MS/MS offers high sensitivity and selectivity, making it particularly suitable for the analysis

of linalool in complex biological matrices.

1. Sample Preparation:

Standard and Sample Preparation: Similar to the GC-MS protocol, prepare calibration

standards and add Linalool-d5 to all samples and standards.

For Biological Samples (e.g., Plasma, Serum):

Protein Precipitation: Add a cold organic solvent like acetonitrile to the sample to

precipitate proteins.

Liquid-Liquid Extraction or SPE: Further clean up the sample to remove matrix

interferences.

Reconstitution: Evaporate the solvent and reconstitute the residue in the mobile phase.
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2. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or

methanol), often with additives like formic acid to improve ionization.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction

Monitoring (MRM) mode is ideal for quantitative analysis. Specific precursor-to-product ion

transitions for both linalool and Linalool-d5 are monitored.

3. Data Analysis:

The data analysis follows the same principles as the GC-MS method, using the peak area

ratio of the analyte to the internal standard to calculate the concentration from a calibration

curve.

Visualizing Analytical and Biological Processes
To aid in the understanding of the analytical workflow and a key biological interaction of linalool,

the following diagrams are provided.
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Caption: Workflow for Linalool Quantification using Linalool-d5.

Linalool has been identified as a competitive antagonist of the N-methyl-D-aspartate (NMDA)

receptor, a key player in excitatory neurotransmission in the central nervous system. This
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interaction is a subject of interest in neuropharmacology.[1]

Linalool's Antagonism of the NMDA Receptor
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Caption: Linalool's interaction with the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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